Cas no 819863-18-8 (1-Propanesulfonic acid, 3-[(1-methylcyclohexyl)amino]-)

1-Propanesulfonic acid, 3-[(1-methylcyclohexyl)amino]- structure
819863-18-8 structure
Product Name:1-Propanesulfonic acid, 3-[(1-methylcyclohexyl)amino]-
CAS No:819863-18-8
MF:C10H21NO3S
MW:235.343641996384
CID:702141
PubChem ID:16035848
Update Time:2025-04-19

1-Propanesulfonic acid, 3-[(1-methylcyclohexyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanesulfonic acid, 3-[(1-methylcyclohexyl)amino]-
    • 3-[(1-methylcyclohexyl)amino]propane-1-sulfonic acid
    • DTXSID40581161
    • SIOWLTTVQDAONL-UHFFFAOYSA-N
    • SCHEMBL353831
    • 3-[(1-methylcyclohexyl)amino]-1-propanesulfonic acid
    • 819863-18-8
    • Inchi: 1S/C10H21NO3S/c1-10(6-3-2-4-7-10)11-8-5-9-15(12,13)14/h11H,2-9H2,1H3,(H,12,13,14)
    • InChI Key: SIOWLTTVQDAONL-UHFFFAOYSA-N
    • SMILES: S(CCCNC1(C)CCCCC1)(=O)(=O)O

Computed Properties

  • Exact Mass: 235.12421471g/mol
  • Monoisotopic Mass: 235.12421471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 74.8Ų
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm